What is the chemical structure of Drimiopsin C
What is the chemical structure of Drimiopsin C
For Researchers, Scientists, and Drug Development Professionals
Introduction
Drimiopsin C is a naturally occurring xanthone, a class of organic compounds with a distinctive three-ring chemical structure. First identified in the bulbs of Drimiopsis maculata, a plant species native to South Africa, Drimiopsin C belongs to a family of related xanthones, Drimiopsins A-F, also isolated from the same source.[1][2] Xanthones, in general, are recognized for their diverse and significant biological activities, making them a subject of interest in medicinal chemistry and drug discovery.[3][4] This guide provides a comprehensive overview of the chemical structure, properties, and current understanding of Drimiopsin C, tailored for a scientific audience.
Chemical Structure and Properties
Drimiopsin C is chemically defined as 1,3,6-trihydroxy-2-methoxy-8-methylxanthen-9-one. Its structure was elucidated through spectroscopic methods, including advanced Nuclear Magnetic Resonance (NMR) techniques such as INADEQUATE (Incredible Natural Abundance DoublE QUAntum Transfer Experiment), which was necessary due to the limited number of correlating protons in its molecular framework.[1][2]
The fundamental structure of Drimiopsin C is a xanthone core, which is a dibenzo-γ-pyrone. This core is substituted with hydroxyl groups at positions 1, 3, and 6, a methoxy group at position 2, and a methyl group at position 8.
Quantitative Data
A summary of the key quantitative data for Drimiopsin C is presented in the table below.
| Property | Value | Source |
| Molecular Formula | C₁₅H₁₂O₆ | PubChem |
| Molecular Weight | 288.25 g/mol | PubChem |
| CAS Number | 773850-90-1 | PubChem |
| IUPAC Name | 1,3,6-trihydroxy-2-methoxy-8-methylxanthen-9-one | PubChem |
| SMILES | CC1=CC(=CC2=C1C(=O)C3=C(O2)C=C(C(=C3O)OC)O)O | PubChem |
| InChI Key | IMMSZLMLFUYPBT-UHFFFAOYSA-N | PubChem |
Experimental Protocols
Isolation of Drimiopsin C
While a detailed, step-by-step protocol for the synthesis of Drimiopsin C is not currently available in the public domain, a general methodology for the isolation of xanthones from plant material can be described. The original isolation of Drimiopsin C was from the bulbs of Drimiopsis maculata.[1][2] The following is a generalized workflow for the extraction and purification of xanthones from a plant source.
Methodology Details:
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Preparation of Plant Material: The bulbs of the plant are collected, dried, and ground into a fine powder to increase the surface area for extraction.
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Solvent Extraction: The powdered plant material is subjected to extraction with a suitable organic solvent, such as methanol or ethyl acetate. This process is typically carried out at room temperature over an extended period or under reflux to ensure efficient extraction of the secondary metabolites.
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Filtration and Concentration: The resulting mixture is filtered to remove solid plant debris. The filtrate is then concentrated under reduced pressure (e.g., using a rotary evaporator) to yield a crude extract.
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Chromatographic Fractionation: The crude extract is then subjected to column chromatography. A variety of stationary phases can be used, including silica gel or polyamide, with a gradient of solvents of increasing polarity to separate the components of the extract into different fractions.
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Further Purification: The fractions containing the compounds of interest, as identified by techniques like Thin Layer Chromatography (TLC), are further purified using methods such as High-Performance Liquid Chromatography (HPLC) to isolate the pure compounds.
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Structure Elucidation: The structure of the isolated pure compound is then determined using a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR; ¹H, ¹³C, and 2D-NMR experiments like COSY, HMQC, HMBC, and in the case of Drimiopsin C, INADEQUATE) and Mass Spectrometry (MS).
Biological Activities and Signaling Pathways
Direct experimental data on the biological activities of Drimiopsin C is limited. However, the broader class of xanthones and extracts from related plant species exhibit a wide range of pharmacological properties.
Potential Biological Activities
Extracts from Scilla scilloides, a plant related to Drimiopsis, have demonstrated anti-inflammatory and antioxidant activities.[5][6] Specifically, these extracts have been shown to inhibit lipoxygenase and hyaluronidase, enzymes involved in the inflammatory process.[5] Furthermore, compounds isolated from Scilla scilloides have shown antioxidant properties in various scavenging assays.[6]
Xanthones as a class are known for a multitude of biological effects, including:
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Anticancer/Cytotoxic Activity: Many xanthones have been shown to exhibit cytotoxicity against various cancer cell lines.[4]
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Antimicrobial and Antifungal Activity: Several xanthones possess inhibitory activity against a range of bacteria and fungi.
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Anti-inflammatory Activity: The anti-inflammatory properties of xanthones are well-documented.[4]
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Antioxidant Activity: The phenolic nature of many xanthones contributes to their potent antioxidant effects.[4]
Given that Drimiopsin C is a xanthone, it is plausible that it may exhibit one or more of these biological activities. However, specific studies on Drimiopsin C are required to confirm this.
Signaling Pathways
There is no specific information available regarding the signaling pathways modulated by Drimiopsin C. Research into the mechanisms of action of other xanthones has implicated various cellular signaling pathways. For instance, the anti-inflammatory effects of some natural compounds are known to be mediated through the inhibition of pathways such as the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and MAPK (Mitogen-Activated Protein Kinase) pathways.
Conclusion and Future Directions
Drimiopsin C is a structurally characterized xanthone with potential for interesting biological activities, a hypothesis based on the known pharmacology of the broader xanthone class and related natural products. To date, research on this specific compound is in its nascent stages. Future research should focus on:
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Total Synthesis: The development of a synthetic route to Drimiopsin C would enable the production of larger quantities for extensive biological testing and the creation of structural analogs for structure-activity relationship (SAR) studies.
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Biological Screening: A comprehensive biological evaluation of Drimiopsin C is necessary to determine its cytotoxic, antimicrobial, anti-inflammatory, and antioxidant properties.
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Mechanism of Action Studies: Should biological activity be confirmed, further studies will be required to elucidate the specific molecular targets and signaling pathways through which Drimiopsin C exerts its effects.
This foundational knowledge will be critical in assessing the therapeutic potential of Drimiopsin C and guiding its development as a potential lead compound for new drug discovery.
References
- 1. pubs.acs.org [pubs.acs.org]
- 2. Xanthones from Drimiopsis maculata - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. mdpi.com [mdpi.com]
- 4. Naturally Occurring Xanthones and Their Biological Implications - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Inhibitory effects of the ethyl acetate extract from bulbs of Scilla scilloides on lipoxygenase and hyaluronidase activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
